N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)cyclohexanecarboxamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C21H26N2O2/c24-21(17-8-2-1-3-9-17)22-15-19(20-11-6-14-25-20)23-13-12-16-7-4-5-10-18(16)23/h4-7,10-11,14,17,19H,1-3,8-9,12-13,15H2,(H,22,24)
• InChI Key: WMQGBZKHHMUAJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)cyclohexanecarboxamide is a compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the cyclohexanecarboxamide family, which has been extensively studied for their biological activities. In

Scientific Research Applications

Crystal Structure and Molecular Docking Studies

The synthesis and structural elucidation of a compound through crystal structure analysis reveal its potential for diastereoselective formation, which is a critical aspect in the development of chiral drugs. Molecular docking studies indicate good activity against mycobacterium tuberculosis and moderate activity against cancer proteins, suggesting potential applications in anti-microbial and anti-cancer therapies (Nishtala & Basavoju, 2018).

Synthesis and Photophysical Properties

Improved synthetic methods for furans highlight their importance in chemical research, with applications ranging from metal ion sensors to organic light-emitting diodes (OLEDs). The ability of certain furan derivatives to act as "naked-eye sensors" for metal ions underscores their utility in environmental monitoring and analytical chemistry (Kumar et al., 2015).

Anticancer Activity and EGFR Inhibition

A series of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives have been synthesized with the aim of targeting the epidermal growth factor receptor (EGFR), a key player in many cancers. Some derivatives exhibited potent anticancer activities against various cancer cell lines, highlighting the therapeutic potential of furan and indole-containing compounds in oncology (Lan et al., 2017).

Antimicrobial and Antioxidant Activity

Compounds synthesized from furan derivatives have been evaluated for their antimicrobial and antioxidant activities, demonstrating the broad spectrum of biological activities associated with furan-containing molecules. This research opens up possibilities for the development of new antimicrobial and antioxidant agents (Devi et al., 2010).